2-(4-Hydroxy-4-phenyl-1-piperidinyl)bicyclo(3.3.1)nonan-9-one

• CAS No.: 36524-94-4
• Molecular Formula: C20H27NO2
• Molecular Weight: 313.4 g/mol
• IUPAC Name: 2-(4-hydroxy-4-phenylpiperidin-1-yl)bicyclo[3.3.1]nonan-9-one
• InChI: InChI=1S/C20H27NO2/c22-19-15-5-4-8-17(19)18(10-9-15)21-13-11-20(23,12-14-21)16-6-2-1-3-7-16/h1-3,6-7,15,17-18,23H,4-5,8-14H2
• InChI Key: OLDOFCOCMRKGFP-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CCC(C(C1)C2=O)N3CCC(CC3)(C4=CC=CC=C4)O

Description

2-(4-Hydroxy-4-phenyl-1-piperidinyl)bicyclo(3.3.1)nonan-9-one is a complex organic compound with the molecular formula C20H27NO2. It is characterized by a bicyclo[3.3.1]nonane core structure, which is a bicyclic system containing nine carbon atoms. This compound also features a piperidine ring substituted with a hydroxy and phenyl group, making it a unique and interesting molecule for various scientific studies .

Preparation Methods

The synthesis of 2-(4-Hydroxy-4-phenyl-1-piperidinyl)bicyclo(3.3.1)nonan-9-one involves multiple steps, typically starting with the formation of the bicyclo[3.3.1]nonane core. One common synthetic route includes the condensation reaction between an aliphatic or aromatic aldehyde and acetylacetone to form the bicyclic structure . The piperidine ring is then introduced through a series of substitution reactions, followed by the addition of the hydroxy and phenyl groups under specific reaction conditions . Industrial production methods may involve similar steps but are optimized for large-scale synthesis, ensuring high yield and purity of the final product .

Chemical Reactions Analysis

2-(4-Hydroxy-4-phenyl-1-piperidinyl)bicyclo(3.3.1)nonan-9-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reagents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: The piperidine ring allows for nucleophilic substitution reactions, where halogens or other functional groups can be introduced.

Scientific Research Applications

2-(4-Hydroxy-4-phenyl-1-piperidinyl)bicyclo(3.3.1)nonan-9-one has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a model compound for studying reaction mechanisms.

Biology: This compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its role in drug development for neurological disorders.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of various industrial chemicals.

Mechanism of Action

The mechanism of action of 2-(4-Hydroxy-4-phenyl-1-piperidinyl)bicyclo(3.3.1)nonan-9-one involves its interaction with specific molecular targets, such as enzymes and receptors. The hydroxy and phenyl groups play a crucial role in binding to these targets, modulating their activity and leading to various biological effects . The bicyclo[3.3.1]nonane core provides structural stability and influences the overall conformation of the molecule, affecting its interactions with other molecules .

Comparison with Similar Compounds

2-(4-Hydroxy-4-phenyl-1-piperidinyl)bicyclo(3.3.1)nonan-9-one can be compared with other similar compounds, such as:

2-phenyl-4-(1-piperidinyl)bicyclo[3.3.1]nonan-9-one hydrochloride: This compound shares a similar bicyclic structure but differs in the substitution pattern on the piperidine ring.

9-oxa-3,7-dithiabicyclo[3.3.1]nonane: This compound contains sulfur atoms in the bicyclic core, leading to different chemical properties and reactivity.

The unique combination of the bicyclo[3.3.1]nonane core with the hydroxy and phenyl-substituted piperidine ring makes this compound a valuable compound for various scientific and industrial applications.